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Get Quote

m-Chlorocumene Basic Data

The table below summarizes the key identification and physicochemical properties of m-Chlorocumene

from the available sources.

Property Value / Description

CAS Registry Number 7073-93-0 [1] [2] [3]

Molecular Formula C₉H₁₁Cl [1] [4] [2]

IUPAC Name 1-chloro-3-(propan-2-yl)benzene [2]

Molecular Weight 154.64 g/mol [4] [2]

Boiling Point 179.6 °C at 760 mmHg [2]

Flash Point 70.6 °C [2]

Density 1.021 g/cm³ [2]

LogP 3.93 [4]
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Property Value / Description

InChI Key MCGSDKVOKTWDRB-UHFFFAOYSA-N [1] [4] [2]

One search result also provided a single data point on reaction thermochemistry, reporting an enthalpy of

reaction (ΔrH°) of -3.35 ± 0.84 kJ/mol in the liquid phase [1].

A Framework for Your Analytical Verification

While direct experimental comparisons are not available, the general principles of analytical method

verification can guide your work. The following workflow outlines the key stages in this process, from initial

testing to ruggedness assessment.

Single-Operator Characterization

Ruggedness Testing

Start Method Verification

Single-Operator Characterization

Blind Analysis of Standards A1

Ruggedness Testing

Method Verified Identify Critical Factors
(e.g., Analyst, Equipment, Temperature)

Determine Precision , fillcolor= Determine Accuracy Establish Detection Limit

Evaluate at Two Levels
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Here are the typical experimental protocols for the key stages shown in the diagram:

Single-Operator Characterization: This step involves a single analyst determining the method's

fundamental performance. Precision is found by analyzing at least 10 replicate portions of a

standard sample [5]. Accuracy is evaluated by comparing the measured results to the known value of

the standard using a statistical t-test [5]. The detection limit is determined by repeatedly analyzing an

appropriate reagent blank [5].

Blind Analysis of Standards: To eliminate bias, the analyst performs the method on standard samples

whose concentrations are known only to a supervisor. The reported average must fall within three

standard deviations (from the single-operator data) of the true value to be acceptable [5].

Ruggedness Testing: This identifies which factors (e.g., different analysts, equipment brands,

environmental conditions) significantly affect the results. The effect of each chosen factor is evaluated

by performing the analysis at two levels (e.g., the specified temperature and an extreme temperature

another lab might encounter) [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [m-Chlorocumene analytical standard verification]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1929357#m-chlorocumene-

analytical-standard-verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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